Cas no 88040-87-3 (Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-)

• Product Name: Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
• CAS No: 88040-87-3
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 647630
• PubChem ID: 21296942
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
• 5-butan-2-yl-2-methoxybenzenesulfonyl chloride
• 88040-87-3
• 5-(Butan-2-yl)-2-methoxybenzene-1-sulfonyl chloride
• DTXSID30612110
• SCHEMBL10638959

• Inchi： 1S/C11H15ClO3S/c1-4-8(2)9-5-6-10(15-3)11(7-9)16(12,13)14/h5-8H,4H2,1-3H3
• InChI Key： CJAFXVJJWYXGOC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(=C1)C(C)CC)OC)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų